Cas no 141381-81-9 (Benzenesulfonamide, 2-nitro-N-(2-phenylethyl)-)

• Product Name: Benzenesulfonamide, 2-nitro-N-(2-phenylethyl)-
• CAS No: 141381-81-9
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 1304344
• PubChem ID: 779555
• Update Time: 2025-04-20

Benzenesulfonamide, 2-nitro-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-nitro-N-(2-phenylethyl)-
• phenylethylamide of o-nitrophenylsulfonic acid
• BIM-0018883.P001
• DB-104784
• 2-nitro-N-phenethylbenzenesulfonamide
• 2-nitro-N-(2-phenylethyl)benzene-1-sulfonamide
• MFCD01211983
• SR-01000206453-1
• SR-01000206453
• AKOS001022237
• CCG-7060
• 141381-81-9
• Oprea1_413768
• TYLQUNDUNLQKGK-UHFFFAOYSA-N
• MS-0664
• UPCMLD0ENAT0400-0879:001
• CBMicro_018887
• Cambridge id 5352054
• 2-Nitro-N-(2-phenylethyl)benzenesulfonamide
• SCHEMBL3374012
• 2-nitro-N-phenethyl-benzenesulfonamide
• Z45509465

• Inchi： 1S/C14H14N2O4S/c17-16(18)13-8-4-5-9-14(13)21(19,20)15-11-10-12-6-2-1-3-7-12/h1-9,15H,10-11H2
• InChI Key： TYLQUNDUNLQKGK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 306.06752
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31